Cas no 2092706-19-7 (2-(6-(hydroxymethyl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol)

• Product Name: 2-(6-(hydroxymethyl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol
• CAS No: 2092706-19-7
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 5723226
• PubChem ID: 121215060
• Update Time: 2025-08-02

2-(6-(hydroxymethyl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• AKOS026725642
• 2-(6-(hydroxymethyl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol
• starbld0020007
• 2092706-19-7
• F2198-7912
• 2-[6-(hydroxymethyl)imidazo[1,2-b]pyrazol-1-yl]ethanol
• 1H-Imidazo[1,2-b]pyrazole-1-ethanol, 6-(hydroxymethyl)-

• Inchi： 1S/C8H11N3O2/c12-4-3-10-1-2-11-8(10)5-7(6-13)9-11/h1-2,5,12-13H,3-4,6H2
• InChI Key： FWXHXGFOUQYVMA-UHFFFAOYSA-N
• SMILES： OCCN1C=CN2C1=CC(CO)=N2

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 13.81±0.10(Predicted)

Additional information on 2-(6-(hydroxymethyl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol

Compound CAS No. 2092706-19-7: 2-(6-(Hydroxymethyl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol

The compound with CAS number 2092706-19-7, known as 2-(6-(Hydroxymethyl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of imidazopyrazoles, which are heterocyclic compounds with a fused imidazole and pyrazole ring system. The presence of hydroxymethyl and ethanolic groups in its structure adds functional diversity, making it a promising candidate for various applications.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, cyclization, and oxidation reactions. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity. Its unique structural features, including the fused heterocyclic rings and hydroxyl groups, contribute to its potential as a bioactive agent. Researchers have explored its ability to act as a ligand in metalloenzyme mimics and as a precursor for drug delivery systems.

In terms of biological activity, 2-(6-(Hydroxymethyl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol has shown promise in anti-inflammatory and antioxidant assays. Studies conducted in vitro have demonstrated its ability to scavenge free radicals and inhibit pro-inflammatory cytokines, suggesting potential applications in the treatment of chronic inflammatory diseases. Furthermore, its hydrophilic nature makes it an ideal candidate for formulation into biocompatible materials.

The latest research on this compound has focused on its role in enzyme inhibition and its potential as a scaffold for drug design. Scientists have utilized computational chemistry techniques to predict its binding affinity towards various protein targets. These studies have highlighted its versatility as a lead compound for developing novel therapeutic agents. Additionally, the compound's stability under physiological conditions has been evaluated, further supporting its suitability for biomedical applications.

In conclusion, the compound with CAS number 2092706-19-7 represents a valuable addition to the arsenal of bioactive molecules available for research and development. Its unique structure, coupled with recent advances in synthetic methodologies and biological evaluations, positions it as a key player in the pursuit of innovative solutions across multiple scientific domains.